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Compound of Interest

Compound Name: 4-Amino-1-benzylpiperidine

Cat. No.: B041602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of high-purity 4-Amino-1-
benzylpiperidine (CAS No. 50541-93-0), a key building block in pharmaceutical research and

development. This document outlines commercial suppliers, quantitative specifications,

detailed experimental protocols, and relevant biological pathways to support its application in

drug discovery, particularly for agents targeting the central nervous system (CNS).

Commercial Availability and Specifications
High-purity 4-Amino-1-benzylpiperidine is available from several reputable chemical

suppliers. The quality and purity of the compound are critical for reproducible research and the

synthesis of active pharmaceutical ingredients (APIs). Below is a comparative table of

specifications from prominent suppliers. While purity levels are consistently high, researchers

should always request a lot-specific Certificate of Analysis (CoA) for detailed impurity profiles.
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Supplier
Purity
Specificat
ion

Analytical
Method

Appearan
ce

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Sigma-

Aldrich
≥98% GC Liquid

50541-93-

0
C₁₂H₁₈N₂ 190.28

Thermo

Scientific
≥97.5%

GC,

Titration

Clear

colorless to

light yellow

liquid

50541-93-

0
C₁₂H₁₈N₂ 190.29

Chem-

Impex
≥98% GC

Colorless

to slightly

yellow to

slightly

orange

clear liquid

50541-93-

0
C₁₂H₁₈N₂ 190.29

Santa Cruz

Biotech
N/A N/A N/A

50541-93-

0
C₁₂H₁₈N₂ 190.28

Note: "N/A" indicates that the information is not readily available on the supplier's public-facing

documentation and a direct inquiry or CoA is required.[1]

Synthesis and Purification
4-Amino-1-benzylpiperidine is a synthetic compound not known to be found in nature.[2] The

most common and industrially scalable method for its synthesis is the reductive amination of 1-

benzyl-4-piperidone.[2]

Experimental Protocol: Synthesis via Reductive
Amination
This protocol describes the synthesis of 4-Amino-1-benzylpiperidine from 1-benzyl-4-

piperidone using sodium triacetoxyborohydride as the reducing agent.

Materials:
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1-benzyl-4-piperidone

Ammonium acetate

Sodium triacetoxyborohydride (NaBH(OAc)₃)

1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Ethyl acetate (for extraction)

Methanol or Tetrahydrofuran[2]

Procedure:

In a round-bottom flask, dissolve 1-benzyl-4-piperidone (1.0 equivalent) and a suitable

ammonia source, such as ammonium acetate (2.0-3.0 equivalents), in an anhydrous solvent

like DCE.[3]

To this stirred solution, add sodium triacetoxyborohydride (1.2-1.5 equivalents) portion-wise

at room temperature. The mild nature of this reducing agent prevents the reduction of the

starting ketone.[3]

Allow the reaction mixture to stir at room temperature for 12 to 24 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).[3]

Upon completion, quench the reaction by slowly adding a saturated aqueous solution of

NaHCO₃.

Transfer the mixture to a separatory funnel and extract the aqueous layer three times with

ethyl acetate.
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Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purification Protocol
The crude 4-Amino-1-benzylpiperidine is typically a colorless to pale yellow oil or solid.[2]

Purification is achieved by vacuum distillation.[4] For storage, it is recommended to keep the

compound under a nitrogen atmosphere as it can absorb atmospheric CO₂.[4]

1-benzyl-4-piperidone C₁₂H₁₅NO
+ NH₄OAc
+ NaBH(OAc)₃
(Reductive Amination)

4-Amino-1-benzylpiperidine C₁₂H₁₈N₂
Vacuum
Distillation

High-Purity Product
(≥98%)

Click to download full resolution via product page

Caption: Synthetic route to 4-Amino-1-benzylpiperidine.

Quality Control Workflow
Ensuring the purity and identity of 4-Amino-1-benzylpiperidine is essential. A typical quality

control workflow involves a series of analytical tests to confirm the structure and quantify the

purity and impurity levels.

Key Analytical Experiments
Gas Chromatography (GC): This is the primary method used by most suppliers to determine

the purity of the final product.[5][6] A suitable capillary column (e.g., HP-5 or equivalent) is

used with a flame ionization detector (FID). The percentage purity is calculated based on the

relative peak area of the main component.

Titration: A non-aqueous potentiometric titration with a standardized acid, such as perchloric

acid (HClO₄), can be used to determine the assay of the basic amine.[6] This provides a

quantitative measure of the total base content.

Spectroscopy (FTIR & NMR):
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Fourier-Transform Infrared Spectroscopy (FTIR): The IR spectrum is used for identity

confirmation by matching the spectrum of the sample to that of a reference standard. Key

absorptions include N-H stretching of the primary amine and C-H stretching of the

aromatic and aliphatic groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy

provide detailed structural confirmation. The chemical shifts, splitting patterns, and

integrations of the proton signals, along with the number and shifts of the carbon signals,

must be consistent with the structure of 4-Amino-1-benzylpiperidine.

Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for

identifying and quantifying any non-volatile impurities that may not be detected by GC. The

mass spectrometer confirms the molecular weight of the parent compound and helps in the

structural elucidation of unknown impurities.

Crude Product
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Caption: Quality control workflow for 4-Amino-1-benzylpiperidine.

Applications in Drug Development & Relevant
Signaling
4-Amino-1-benzylpiperidine is a versatile intermediate in the synthesis of CNS-active

compounds, including analgesics and antidepressants.[5] Its piperidine core is a common

scaffold in molecules designed to interact with neurotransmitter receptors.[2]

One notable area of research is the development of ligands for Sigma (σ) receptors.[2][7]

Sigma receptors, particularly the sigma-1 (σ₁) subtype, are unique intracellular chaperone

proteins located at the endoplasmic reticulum-mitochondrion interface. They are implicated in a

wide range of cellular functions, including the modulation of ion channels, calcium signaling,

and intercellular signaling, and are targets for therapeutic intervention in neurological disorders,

pain, and psychiatric conditions.

Derivatives of 4-Amino-1-benzylpiperidine can be synthesized to act as high-affinity ligands

for the σ₁ receptor. These ligands can modulate the activity of the receptor, which in turn

influences downstream signaling cascades. For example, σ₁ receptor activation can modulate

the activity of voltage-gated ion channels (like K⁺ channels) and NMDA receptors, ultimately

affecting neuronal excitability and synaptic plasticity. This modulation is a key mechanism

through which these compounds may exert their therapeutic effects in conditions like

neuropathic pain or depression.
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Caption: Role in modulating σ₁ receptor signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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